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Compound of Interest

Compound Name: Flovagatran sodium

Cat. No.: B15576702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flovagatran sodium is a synthetic anticoagulant agent that acts as a direct thrombin inhibitor.

Accurate and consistent preparation of stock solutions is critical for reliable in vitro and in vivo

experimental results. These application notes provide a detailed protocol for the preparation,

storage, and handling of Flovagatran sodium stock solutions to ensure their stability and

efficacy for research purposes. Due to the limited availability of specific solubility and stability

data for Flovagatran sodium, the following protocols are based on general best practices for

handling small molecule inhibitors. It is strongly recommended to perform small-scale solubility

tests before preparing a large-volume stock solution.

Data Presentation
The following table summarizes the key parameters for the preparation and storage of

Flovagatran sodium stock solutions. Users should verify the solubility and stability for their

specific experimental conditions.
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Parameter
Recommended
Value/Guideline

Notes

Primary Solvent
High-purity Dimethyl Sulfoxide

(DMSO)

DMSO is a versatile solvent for

many organic compounds.

Ensure the use of anhydrous,

high-quality DMSO to prevent

compound degradation.[1]

Stock Solution Conc.
10 mM (Suggested Starting

Concentration)

This concentration is a

common starting point for

many in vitro assays.[2] The

actual achievable

concentration may vary and

should be determined

empirically.

Storage Temperature -20°C or -80°C

Aliquoting and storing at low

temperatures minimizes

degradation and prevents

repeated freeze-thaw cycles.

[3]

Storage Duration
Up to 6 months at -20°C

(General Guideline)

Stability is compound-specific.

It is advisable to prepare fresh

stock solutions regularly and

discard any solution that

shows signs of precipitation.[2]

Final Assay Conc.
Dependent on the specific

assay (e.g., 1 nM - 10 µM)

The working concentration

should be determined for each

experimental setup.[2]

Final DMSO Conc. in Assay < 0.1% (v/v)

High concentrations of DMSO

can be toxic to cells and may

interfere with experimental

results.[2]

Experimental Protocol
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This protocol describes a general method for preparing a 10 mM stock solution of Flovagatran
sodium in DMSO.

Materials and Equipment:
Flovagatran sodium (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
Determine the Mass of Flovagatran Sodium:

The molecular weight of Flovagatran sodium is a key parameter for calculating the

required mass for a desired molar concentration.

Use the following formula to calculate the mass (in mg) of Flovagatran sodium needed to

prepare a 10 mM stock solution: Mass (mg) = 10 mM * Volume (L) * Molecular Weight (

g/mol ) * 1000 (mg/g)

Example Calculation for 1 mL of 10 mM Stock Solution (assuming a hypothetical

Molecular Weight of 500 g/mol ): Mass (mg) = 10 mmol/L * 0.001 L * 500 g/mol * 1000

mg/g = 5 mg

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh the calculated mass of the Flovagatran sodium powder into the tared

tube.

Dissolving the Compound:

Add the appropriate volume of high-purity DMSO to the microcentrifuge tube containing

the weighed Flovagatran sodium.

Close the tube cap tightly and vortex the solution for 1-2 minutes until the compound is

completely dissolved.[2]

Visually inspect the solution to ensure there are no visible particles. If solubility is an issue,

gentle warming (e.g., in a 37°C water bath) or sonication may aid in dissolution. However,

be cautious as heat can degrade some compounds.[2]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to compound degradation, it is

crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL)

in sterile microcentrifuge tubes.[3]

Clearly label each aliquot with the compound name, concentration, solvent, and the date

of preparation.

Store the aliquots in a light-protected container at -20°C or -80°C for long-term storage.[3]

Mandatory Visualizations
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Caption: Experimental workflow for preparing Flovagatran sodium stock solutions.

Signaling Pathways and Logical Relationships
The preparation of a stock solution follows a logical progression from calculation to storage,

with quality control checks at key stages.
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Caption: Logical relationship of components in stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15576702?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.benchchem.com/product/b15576702?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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